6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride

• IUPAC Name: 6-fluoro-2-oxo-1,3-dihydrobenzimidazole-5-sulfonyl chloride
• InChI: InChI=1S/C7H4ClFN2O3S/c8-15(13,14)6-2-5-4(1-3(6)9)10-7(12)11-5/h1-2H,(H2,10,11,12)
• InChI Key: QOHTWAMACMVKOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)S(=O)(=O)Cl)NC(=O)N2
• Molecular Formula: C7H4ClFN2O3S
• Molecular Weight: 250.64 g/mol

Description

“6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride” is a chemical compound with the CAS Number: 1308384-43-1. It has a molecular weight of 250.64 g/mol. The IUPAC name for this compound is 6-fluoro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-sulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H4ClFN2O3S/c8-15(13,14)6-2-5-4(1-3(6)9)10-7(12)11-5/h1-2H,(H2,10,11,12). This code provides a specific string of characters that describes the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 250.64 g/mol. It is stored at a temperature of 28 C.

Scientific Research Applications

Synthesis and Transformations

• The synthesis and transformation of compounds structurally related to 6-fluoro-2-oxo-2,3-dihydro-1H-benzimidazole-5-sulfonyl chloride are significant for developing novel chemical entities. For example, the treatment of 1,3-benzothiazol-2(3H)-one derivatives with chlorosulfonic acid has been shown to afford corresponding sulfonyl chlorides, which can react with various nucleophiles to produce sulfonic acids, esters, and amides (Dushamov et al., 2020). This demonstrates the compound's utility in synthesizing a wide range of functionalized derivatives for further chemical exploration.

Pharmacological Screening

• Fluorinated heterocyclic compounds, including benzimidazole derivatives, have been synthesized for pharmacological screening. These compounds have been evaluated for their antimicrobial and anti-inflammatory activities, showcasing the potential of fluorinated benzimidazoles in drug discovery and development (Binoy et al., 2021). This area of research highlights the importance of structural modifications, such as fluorination, in enhancing biological activity.

Noncovalent Interactions Study

• Research into the noncovalent interactions of aromatic sulfonyl fluoride and sulfonyl chloride motifs, including compounds similar to this compound, provides insights into their physical properties and potential applications in materials science and pharmaceuticals (Bellia et al., 2022). The study of these interactions can inform the design of new materials and drug molecules with optimized properties.

Memory Device Applications

• The synthesis of triphenylamine-based aromatic polymers derived from benzimidazole and related compounds for memory device applications demonstrates the utility of these structures in electronic and photonic materials. Such research indicates the potential for incorporating benzimidazole derivatives into advanced materials for technology applications (Chen et al., 2013).

Safety and Hazards

For safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

Benzimidazoles and their derivatives exhibit a wide range of biological activities, including antiviral, anticancer, and antibacterial properties . They can interact with various enzymes and receptors in cells by mimicking the biological substrates of these proteins .

The introduction of a sulfonyl chloride group into the benzimidazole core could potentially enhance these properties, as sulfonyl chlorides are reactive groups that can undergo various chemical reactions to form a wide range of products .